N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-phenoxybenzamide hydrochloride

• IUPAC Name: N-(6-benzyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-phenoxybenzamide;hydrochloride
• InChI: InChI=1S/C28H23N3O2S.ClH/c29-17-25-24-15-16-31(18-20-7-3-1-4-8-20)19-26(24)34-28(25)30-27(32)21-11-13-23(14-12-21)33-22-9-5-2-6-10-22;/h1-14H,15-16,18-19H2,(H,30,32);1H
• InChI Key: ZNILPJYOYJQMGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4)C#N)CC5=CC=CC=C5.Cl
• Molecular Formula: C28H24ClN3O2S
• Molecular Weight: 502.0 g/mol
• CAS No.: 1216632-11-9

Description

“N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-phenoxybenzamide hydrochloride” is a compound that has been evaluated for antiproliferative activity on a panel of cancer cell lines. It is based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine molecular skeleton.

Synthesis Analysis

The synthesis of this compound involves the design and creation of two novel series of compounds based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine and 4,5,6,7-tetrahydrobenzo[b]thiophene molecular skeleton. The presence of a piperidine ring fused with the thiophene scaffold is critical for activity.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 3′,4′,5′-trimethoxyanilino moiety and a cyano or an alkoxycarbonyl group at its 2- or 3-position.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include substitutive deamination with tert-butyl nitrite (t-BuONO) and copper (II) bromide (CuBr2) in acetonitrile.

Mechanism of Action

Target of Action

The compound, also known as N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}-4-phenoxybenzamide hydrochloride, has been suggested to be a potential inhibitor of 5-LOX and collagen prolyl-4-hydroxylase . These enzymes play crucial roles in inflammatory responses and collagen synthesis, respectively.

Mode of Action

The compound interacts with its targets by binding to specific amino acids in the active sites of the enzymes. For instance, it has been found to interact with lipophilic amino acids such as LEU4607, ILE406, ALA410 . This binding inhibits the enzymatic activity, leading to changes in cellular processes.

Biochemical Pathways

The inhibition of 5-LOX and collagen prolyl-4-hydroxylase affects several biochemical pathways. The inhibition of 5-LOX can lead to a decrease in the production of leukotrienes, which are involved in inflammatory responses . On the other hand, the inhibition of collagen prolyl-4-hydroxylase can lead to a reduction in collagen synthesis , affecting tissue repair and remodeling processes.

Result of Action

The compound’s action results in significant cellular effects. For instance, it has been observed to cause a dose-dependent accumulation of cells in the G2/M phase of the cell cycle, with a concomitant decrease of cells in other phases (especially the G0/G1 phase) . This indicates that the compound may affect cell proliferation and growth.

Future Directions

The high binding energy for this compound suggests its further structure optimization and the need for in-depth studies as a possible inhibitor. The reduced antiproliferative activity of the 4,5,6,7-tetrahydrobenzo[b]thiophene derivatives as compared with the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine compounds demonstrates that the presence of a piperidine ring fused with the thiophene scaffold is critical for activity. This indicates potential areas for future research and development.